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Compound of Interest

Compound Name: 3-Formylbenzoic acid

Cat. No.: B110229 Get Quote

Essential Safety and Handling Guide for 3-
Formylbenzoic Acid
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 3-Formylbenzoic acid. Adherence to

these procedures is critical for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Formylbenzoic acid is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact. Ingestion is also a potential route of exposure.[1]

It is crucial to use appropriate personal protective equipment to mitigate these risks.

Hazard Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b110229?utm_src=pdf-interest
https://www.benchchem.com/product/b110229?utm_src=pdf-body
https://www.benchchem.com/product/b110229?utm_src=pdf-body
https://www.benchchem.com/product/b110229?utm_src=pdf-body
https://www.benchchem.com/product/b110229?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB3153798_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[2]

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[2]

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[2]
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

glasses meeting OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][3]

Protects against dust particles

and chemical splashes that

can cause serious eye

irritation.[1][2]

Hand Protection

Acid-resistant protective gloves

(e.g., PVC, neoprene, or

nitrile).[1][4]

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

Lab coat, coveralls, or other

protective clothing to prevent

skin exposure.[1][2]

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a type N95

dust mask, should be used

when workplace conditions

warrant it (e.g., handling large

quantities, inadequate

ventilation).[1]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[1][2]

Verify that an eyewash station and safety shower are readily accessible.[5]

Don all required PPE as specified in the table above.
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Handling:

Avoid all personal contact with the substance, including inhalation of dust.[2]

Minimize dust generation during handling.[1]

Keep the container tightly closed when not in use.[1][3]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly with soap and water after handling.[1][2]

Storage:

Store in a tightly sealed, original container.[2]

Keep in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[1][3]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing and shoes. Flush skin with plenty of soap

and water for at least 15 minutes. Get medical aid if irritation develops or persists.[1]

Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is

difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Get medical aid.[1]

Spill Response
Evacuate personnel from the immediate area.
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Ensure proper ventilation.

Wearing appropriate PPE, sweep up the spilled solid material.[1]

Avoid generating dust.[1][2] Use dry clean-up procedures.[2]

Place the collected material into a clean, dry, labeled, and sealable container for disposal.[1]

[2]

Wash the spill area with large amounts of water. Prevent runoff from entering drains.[2]

Disposal Plan
Dispose of waste and contaminated materials in accordance with federal, state, and local

regulations.

Residue should be buried in an authorized landfill.[2]

Containers may retain chemical hazards even when empty. Puncture containers to prevent

re-use and dispose of them in an authorized landfill.[2]

Do not empty into drains or release into the environment.[6]

Workflow Visualization
The following diagram illustrates the standard operating procedure for handling 3-
Formylbenzoic acid, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB3153798_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3153798_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR59888_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59888_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3153798_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR59888_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59888_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59888_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59888_msds.pdf
https://www.chemos.de/import/data/msds/GB_en/584-87-2-A0066525-GB-en.pdf
https://www.benchchem.com/product/b110229?utm_src=pdf-body
https://www.benchchem.com/product/b110229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

Don Required PPE:
- Safety Goggles

- Gloves
- Lab Coat

Work in a
Well-Ventilated Area

2. Handling

Weigh/Transfer Chemical
(Minimize Dust)

3. Storage

Emergency
(Spill/Exposure)

Store in Tightly Closed
Container in a Cool, Dry Place

4. Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste in
Accordance with Regulations

Follow Spill
Response

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Formylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Formylbenzoic acid(619-21-6)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. fishersci.com [fishersci.com]

4. nodglobal.com [nodglobal.com]

5. fishersci.com [fishersci.com]

6. chemos.de [chemos.de]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Formylbenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110229#personal-protective-equipment-for-handling-
3-formylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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